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CAS No.: 138794-73-7

Cat. No.: S548218
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Storage & Handling Specifications

The table below summarizes the key storage and handling information for Sardomozide dihydrochloride

from chemical vendors.

Property Specification Citation

Recommended Storage -20°C, sealed, away from moisture [1] [2]

Physical Form White to off-white or beige powder [1] [2]

Solubility (DMSO) 10 mg/mL (32.98 mM), requires warming to 60°C [1]

Solubility (Water) 3.85 mg/mL (12.70 mM), requires warming to 60°C [1]

Purity ≥ 98% (HPLC) [2]

Experimental Troubleshooting Guide

This guide addresses common issues you might encounter when working with Sardomozide

dihydrochloride.
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Problem 1: Compound Degradation or Poor Solution Stability

Potential Cause: Exposure to moisture, unfavorable pH in aqueous solutions, or extended storage at
room temperature.

Solution:
Storage: Always store the powder at -20°C in a tightly sealed, desiccated environment. For

long-term stock solutions, aliquot and store at -80°C to minimize freeze-thaw cycles [1].
Handling: Bring the vial to room temperature before opening to prevent condensation and

moisture absorption.
Solution Prep: Use freshly prepared solutions. While specific stability studies are unavailable,

the recommendation is to use the solution immediately.

Problem 2: Low Solubility or Precipitation

Potential Cause: The compound has limited solubility in aqueous buffers and requires specific

handling.
Solution:

Reconstitution: Follow the vendor-recommended protocol:
Use DMSO to create a concentrated stock solution (e.g., 10-60 mg/mL).

Warm the vial gently to 60°C and use brief sonication to aid dissolution [1] [3].
Further Dilution: For cell culture assays, dilute the concentrated DMSO stock into your

aqueous buffer or medium. Note that the final solubility upon dilution will depend on the buffer
composition and the final DMSO concentration.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Sardomozide dihydrochloride? A1: It is a potent and selective

inhibitor of S-adenosylmethionine decarboxylase (SAMDC), a key enzyme in the polyamine biosynthesis

pathway, with an IC50 of 5 nM [1] [2] [3].

Q2: Can I store aqueous or DMSO stock solutions of Sardomozide at 4°C or -20°C? A2: Based on

general handling instructions for labile compounds, it is recommended to prepare fresh solutions for each

experiment. If storage is necessary, aliquoting and storing at -20°C for short-term (e.g., one month) or

-80°C for longer-term is advised to maintain stability [1].

Q3: The powder has discolored. Is it still usable? A3: Fresh Sardomozide dihydrochloride is described

as a white to off-white powder. Discoloration (e.g., turning brown) may indicate degradation. It is

recommended to discard discolored material and use a new batch for critical experiments.
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Stability Assessment Workflow

To systematically evaluate the stability of Sardomozide dihydrochloride in your lab, you can adapt the

following workflow. The diagram outlines the key steps from problem identification to solution.

Start: Observe Stability Issue

Check Storage Conditions Inspect Physical Appearance

Prepare Fresh Solution Analyze by HPLC Test Biological Activity

Establish Verified Protocol

Click to download full resolution via product page

Key Experimental Notes

Desiccation is Critical: The consistent vendor instruction to store the compound "sealed, away
from moisture" strongly implies that it is hygroscopic (absorbs moisture from the air). This can lead
to hydrolysis, clumping, and accelerated degradation [1] [2].

Validate Stability for Your Assay: For critical, long-duration experiments, it is highly recommended
to establish an in-house stability-indicating method. Coinciding with the workflow, HPLC analysis is

the standard technique to confirm the purity and stability of your stock material and solutions over
time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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